Cas no 1105201-81-7 ([5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3,4-difluorobenzoate)

[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3,4-difluorobenzoate structure
1105201-81-7 structure
Product Name:[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3,4-difluorobenzoate
CAS No:1105201-81-7
MF:C15H9F2NO4
MW:305.233071088791
CID:5848117
PubChem ID:9490798
Update Time:2024-01-16

[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3,4-difluorobenzoate
    • Benzoic acid, 3,4-difluoro-, [5-(2-furanyl)-3-isoxazolyl]methyl ester
    • (5-(furan-2-yl)isoxazol-3-yl)methyl 3,4-difluorobenzoate
    • 1105201-81-7
    • AKOS024653007
    • F2496-1343
    • Inchi: 1S/C15H9F2NO4/c16-11-4-3-9(6-12(11)17)15(19)21-8-10-7-14(22-18-10)13-2-1-5-20-13/h1-7H,8H2
    • InChI Key: VMRMGZTZEUNECO-UHFFFAOYSA-N
    • SMILES: C(OCC1C=C(C2=CC=CO2)ON=1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

  • Exact Mass: 305.04996409g/mol
  • Monoisotopic Mass: 305.04996409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Density: 1.383±0.06 g/cm3(Predicted)
  • Boiling Point: 441.4±45.0 °C(Predicted)
  • pka: -3.70±0.50(Predicted)

[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 3,4-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2496-1343-2μmol
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F2496-1343-1mg
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